5-Bromo-1-chloroisoquinoline-3-carboxylic acid

Specification

• CAS No.: 1603612-29-8
• Molecular Formula: C10H5BrClNO2
• Molecular Weight: 286.51
• IUPAC Name: 5-bromo-1-chloroisoquinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C10H5BrClNO2/c11-7-3-1-2-5-6(7)4-8(10(14)15)13-9(5)12/h1-4H,(H,14,15)
• Standard InChI Key: YCCXGKHONFJVHM-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C(C=C2C(=C1)Br)C(=O)O)Cl

Introduction

5-Bromo-1-chloroisoquinoline-3-carboxylic acid is a complex organic compound with a molecular formula of C₁₀H₅BrClNO₂ and a molecular weight of approximately 286.51 g/mol. This compound belongs to the isoquinoline family, which is a class of heterocyclic aromatic organic compounds. The presence of a bromine atom at the 5-position, a chlorine atom at the 1-position, and a carboxylic acid group at the 3-position of the isoquinoline ring makes it a unique and potentially valuable compound for various chemical and biological applications.

Safety and Handling

5-Bromo-1-chloroisoquinoline-3-carboxylic acid is classified with a GHS07 warning symbol, indicating potential health hazards. The compound is associated with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include wearing protective clothing, gloves, and eye protection, and avoiding ingestion or inhalation of the compound.

Synthesis and Preparation

While specific synthesis methods for 5-bromo-1-chloroisoquinoline-3-carboxylic acid are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses starting from simpler isoquinoline derivatives. These processes typically include halogenation and carboxylation reactions.

Biological and Chemical Applications

Although detailed biological activity data for 5-bromo-1-chloroisoquinoline-3-carboxylic acid is limited, its structural similarity to other isoquinoline derivatives suggests potential applications in drug development and biochemical research. Isoquinoline compounds are known for their diverse biological activities, including anti-cancer properties and effects on neurotransmitter systems.

Suppliers and Availability

5-Bromo-1-chloroisoquinoline-3-carboxylic acid is available from several suppliers, including Shanghai Haohong Pharmaceutical Co., Ltd. and Enamine. Pricing varies based on quantity and purity, with typical availability in small quantities (e.g., 50 mg to 1 g).